Cas no 588711-80-2 (8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide)

• Product Name: 8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide
• CAS No: 588711-80-2
• MF: C₁₈H₁₆ClN₃O
• MW: 325.792142868042
• MDL: MFCD03422998
• CID: 4715415
• Update Time: 2025-08-05

8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide
• Oprea1_693541
• STK437066
• BBL016934
• ST50843159
• R7606
• 8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide

• MDL： MFCD03422998
• Inchi： 1S/C18H16ClN3O/c1-2-11-6-8-12(9-7-11)16-10-14(18(23)22-20)13-4-3-5-15(19)17(13)21-16/h3-10H,2,20H2,1H3,(H,22,23)
• InChI Key： ZSRQOAPJMSSEED-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(C=C2C(NN)=O)C1C=CC(=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 411
• Topological Polar Surface Area: 68

Additional information on 8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide

Introduction to 8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide (CAS No. 588711-80-2)

8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide, with the CAS number 588711-80-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The chemical structure of 8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide is characterized by a quinoline ring system substituted with a chloro group at the 8-position and an ethylphenyl group at the 2-position. The carbohydrazide moiety attached to the 4-position of the quinoline ring adds further complexity and potential for biological activity. The presence of these functional groups suggests that this compound may exhibit a range of pharmacological effects, making it a valuable candidate for drug discovery and development.

Recent studies have explored the biological activities of 8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide. One notable area of research is its potential as an anticancer agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound demonstrated significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers found that the compound induced apoptosis and cell cycle arrest, suggesting its potential as a lead molecule for further drug development.

In addition to its anticancer properties, 8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide has also been investigated for its antimicrobial activity. A study published in the European Journal of Medicinal Chemistry in 2020 evaluated the compound's efficacy against a panel of bacterial strains, including both Gram-positive and Gram-negative bacteria. The results showed that the compound exhibited potent antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA), a common cause of hospital-acquired infections.

The mechanism of action of 8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide is not yet fully understood, but preliminary studies suggest that it may interact with multiple cellular targets. For instance, it has been shown to inhibit topoisomerase II, an enzyme involved in DNA replication and repair. This inhibition can lead to DNA damage and cell death, which may explain its cytotoxic effects on cancer cells. Additionally, the compound's ability to disrupt bacterial cell walls and inhibit protein synthesis could contribute to its antimicrobial activity.

The synthesis of 8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide has been reported in several scientific publications. A typical synthetic route involves the condensation of 8-chloroquinoline with 4-ethylbenzaldehyde followed by hydrazine hydration to form the carbohydrazide derivative. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of safety and toxicity, preliminary studies have indicated that 8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary before it can be considered for clinical use. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and carcinogenicity.

The future prospects for 8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide are promising. Ongoing research aims to optimize its chemical structure to enhance its pharmacological properties while minimizing potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods to improve scalability and reduce production costs.

In conclusion, 8-Chloro-2-(4-ethylphenyl)quinoline-4-carbohydrazide (CAS No. 588711-80-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its broad-spectrum biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights into the mechanisms of action of this compound will emerge.